Cas no 318238-13-0 (1H-Pyrazol-5-amine, 1-(2,4-dichlorophenyl)-N-methyl-4-nitro-)

• Product Name: 1H-Pyrazol-5-amine, 1-(2,4-dichlorophenyl)-N-methyl-4-nitro-
• CAS No: 318238-13-0
• MF: C₁₀H₈Cl₂N₄O₂
• MW: 287.102119445801
• MDL: MFCD00127407
• CID: 5155792
• Update Time: 2026-03-04

1H-Pyrazol-5-amine, 1-(2,4-dichlorophenyl)-N-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-(2,4-dichlorophenyl)-N-methyl-4-nitro-

• MDL： MFCD00127407
• Inchi： 1S/C10H8Cl2N4O2/c1-13-10-9(16(17)18)5-14-15(10)8-3-2-6(11)4-7(8)12/h2-5,13H,1H3
• InChI Key： KSTDUCRHJXSLPN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2Cl)C(NC)=C([N+]([O-])=O)C=N1

Additional information on 1H-Pyrazol-5-amine, 1-(2,4-dichlorophenyl)-N-methyl-4-nitro-

Introduction to 1H-Pyrazol-5-amine, 1-(2,4-dichlorophenyl)-N-methyl-4-nitro- (CAS No: 318238-13-0)

1H-Pyrazol-5-amine, 1-(2,4-dichlorophenyl)-N-methyl-4-nitro-, identified by its Chemical Abstracts Service (CAS) number 318238-13-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocyclic molecules, which are known for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its 1-(2,4-dichlorophenyl) and N-methyl-4-nitro substituents, contribute to its unique chemical properties and potential applications in therapeutic interventions.

The significance of 1H-Pyrazol-5-amine, 1-(2,4-dichlorophenyl)-N-methyl-4-nitro lies in its potential as a pharmacological scaffold. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 2,4-dichlorophenyl group enhances the molecule's lipophilicity and binding affinity to biological targets, while the nitro group introduces a site for metabolic activation or deactivation, depending on the biological context. These structural elements make it a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing novel small molecules with improved efficacy and reduced side effects. The compound 1H-Pyrazol-5-amine, 1-(2,4-dichlorophenyl)-N-methyl-4-nitro has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that this molecule may interact with enzymes and receptors involved in cancer progression. The nitro group can be reduced to an amine under physiological conditions, potentially altering the compound's bioactivity and pharmacokinetic profile.

One of the most compelling aspects of this compound is its versatility in chemical modification. Researchers have explored derivatives of 1H-Pyrazol-5-amine, 1-(2,4-dichlorophenyl)-N-methyl-4-nitro to optimize its pharmacological properties. By altering the substitution patterns or introducing additional functional groups, scientists can fine-tune the molecule's activity against specific targets. This flexibility underscores the importance of pyrazole derivatives in medicinal chemistry and highlights the potential of 318238-13-0 as a lead compound for future drug development.

The synthesis of 1H-Pyrazol-5-amine, 1-(2,4-dichlorophenyl)-N-methyl-4-nitro involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 2,4-dichlorophenyl moiety typically involves chlorination reactions followed by nucleophilic substitution or coupling reactions to attach the pyrazole ring. The subsequent nitration step introduces the nitro group at the desired position on the aromatic ring. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.

From a pharmacological perspective, the biological activity of 1H-Pyrazol-5-amine, 1-(2,4-dichlorophenyl)-N-methyl-4-nitro has been evaluated in various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits inhibitory effects on certain enzymes associated with inflammation and cancer metabolism. The exact mechanisms of action are still under investigation but suggest that it may interfere with key signaling pathways involved in disease progression. These findings underscore the potential therapeutic value of this molecule and justify further exploration.

The chemical stability and solubility profile of 318238-13-0 are critical factors that influence its suitability for pharmaceutical applications. The presence of multiple functional groups can affect both properties, necessitating careful formulation to ensure optimal bioavailability. Researchers have experimented with different solvents and excipients to enhance the solubility and stability of this compound during storage and administration. Such efforts are essential for translating laboratory findings into viable therapeutic agents.

In conclusion,1H-Pyrazol-5-amine, 1-(2,4-dichlorophenyl)-N-methyl-4-nitro (CAS No: 318238-13-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as a pharmacological scaffold offers exciting opportunities for developing novel treatments against various diseases. As research continues to uncover new applications for this compound,318238-13-0 is poised to play a crucial role in shaping future therapeutic strategies.